N1-(2-(furan-3-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide

• IUPAC Name: N-[2-(furan-3-yl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C11H11N3O4/c15-10(11(16)13-9-3-6-18-14-9)12-4-1-8-2-5-17-7-8/h2-3,5-7H,1,4H2,(H,12,15)(H,13,14,16)
• InChI Key: CYWFQHSGZGWQNC-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1CCNC(=O)C(=O)NC2=NOC=C2
• Molecular Formula: C11H11N3O4
• Molecular Weight: 249.22 g/mol

Description

N1-(2-(furan-3-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide, also known as FEOXA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. FEOXA is a member of the oxalamide family, which has been found to exhibit a range of biological activities, including anti-inflammatory and anti-cancer properties. In

Scientific Research Applications

Green Synthesis and Corrosion Inhibition

A study by Chen et al. (2021) highlights the green synthesis of a new corrosion inhibitor from biomass platform molecules, demonstrating significant anti-corrosion performance for carbon steel in acidic media. This research underscores the potential of using furan and isoxazole derivatives in developing environmentally friendly corrosion inhibitors, indicating a sustainable approach to corrosion protection with high efficiency at low concentrations (Chen et al., 2021).

Medicinal Chemistry Applications

Furazans and oxadiazoles, which are structurally related to the compound , have been extensively studied for their medicinal properties. Mancini et al. (2021) and Siwach et al. (2020) discuss the application of furazan-containing molecules and oxadiazole derivatives in medicinal chemistry, showing their significance in drug development programs. These compounds exhibit a broad range of biological activities, including antibacterial, antiviral, and antitumor effects, highlighting their potential in therapeutic applications (Mancini et al., 2021); (Siwach et al., 2020).

Catalysis and Chemical Synthesis

Bhunia et al. (2017) explored the use of N,N'-Bisoxalamides, including compounds with furan and isoxazole moieties, to enhance the catalytic activity in Cu-catalyzed coupling reactions. This study presents the compound's utility in promoting the efficient coupling of (hetero)aryl bromides with anilines and secondary amines, offering valuable insights into its application in facilitating complex chemical syntheses (Bhunia et al., 2017).

Luminescent Materials and Sensing Applications

Singha et al. (2019) developed a terbium-doped yttrium-based metal-organic framework incorporating furan dicarboxylic acid and oxalate moieties for the rapid detection of toxic anions in water. This research demonstrates the potential of furan and related compounds in creating luminescent materials for environmental monitoring, showcasing their applicability in detecting hazardous substances with high sensitivity (Singha et al., 2019).